Cas no 1585-16-6 (2,4,6-Trimethylbenzyl chloride)
2,4,6-Trimethylbenzyl chloride is a versatile organic compound primarily used as an intermediate in fine chemical synthesis. Its key structural feature—a benzyl chloride group flanked by three methyl substituents—enhances reactivity in nucleophilic substitution reactions, making it valuable for producing pharmaceuticals, agrochemicals, and specialty materials. The steric hindrance from the methyl groups can influence selectivity in certain transformations. This compound is typically handled under inert conditions due to its sensitivity to moisture and potential decomposition. Its well-defined molecular structure ensures consistent performance in synthetic applications, particularly where controlled functionalization of aromatic systems is required. Proper storage in cool, dry environments is recommended to maintain stability.
1585-16-6 structure
Product Name:2,4,6-Trimethylbenzyl chloride
CAS No:1585-16-6
MF:C10H13Cl
MW:168.663222074509
MDL:MFCD00000901
CID:41629
PubChem ID:87577496
Update Time:2025-06-08
2,4,6-Trimethylbenzyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-1,3,5-trimethylbenzene
- 2,4,6-Trimethylbenzyl chloride
- alpha-2-Chloroisodurene
- 2,4,6-Trimethylbenzy
- a-2-Chloroisodurene
- 2-Chloromethyl-1,3,5-trimethylbenzene
- α2-Chloroisodurene
- Benzene, 2-(chloromethyl)-1,3,5-trimethyl-
- alpha2-Chloroisodurene
- 2,4,6-Trimethyl benzyl chloride
- (Chloromethyl)mesitylene
- 2-(Chloromethyl)-1,3,5-TriMethyl-Benzene
- UNRGEIXQCZHICP-UHFFFAOYSA-N
- az-chloroisodurene
- NSC405484
- Mesitylmethyl chloride
- alpha2 chloroisodurene
- PubChem7456
- AMY019
- InChI=1/C10H13Cl/c1-7-4-8(2)10(6-11)9(3)5-7/h4-5H,6H2,1-3H
- STR01895
- NSC-405484
- alpha2-Chloroisodurene, 98%
- W-107994
- EINECS 216-440-3
- NS00025154
- FT-0609904
- 3,5-bis(p-tolyl)-1,3,5-thiadiazinane-2-thione;2,4,6-Trimethylbenzyl chloride
- AI3-15521
- AC-18304
- MFCD00000901
- NSC 405484
- BENZENE,1-CHLORO-2,4,5-TRIMETHYL-
- T1763
- GEO-02579
- J-800205
- D70880
- DTXSID20166435
- J-640203
- EN300-64287
- SCHEMBL531025
- A809936
- AKOS000262131
- 1585-16-6
- 1-Chloromethyl-2,4,6-trimethylbenzene
- 2-(Chloromethyl)-1,3,5-trimethylbenzene #
- .alpha.2-Chloroisodurene
- STK503646
- ALBB-005964
- DTXCID9088926
- DB-013964
- Benzene, 2(chloromethyl)1,3,5trimethyl
- alpha2Chloroisodurene
-
- MDL： MFCD00000901
- Inchi： 1S/C10H13Cl/c1-7-4-8(2)10(6-11)9(3)5-7/h4-5H,6H2,1-3H3
- InChI Key： UNRGEIXQCZHICP-UHFFFAOYSA-N
- SMILES： ClCC1C(C)=CC(C)=CC=1C
- BRN： 386678
Computed Properties
- Exact Mass: 168.07100
- Monoisotopic Mass: 168.071
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.4
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: White powder
- Density: 1.0131 (estimate)
- Melting Point: 36.0 to 42.0 deg-C
- Boiling Point: 119°C/15mmHg(lit.)
- Flash Point: Degrees Fahrenheit:222.8°F
Degrees Celsius:106°C - Refractive Index: 1.5162 (estimate)
- PSA: 0.00000
- LogP: 3.35060
- Solubility: Not determined
2,4,6-Trimethylbenzyl chloride Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280-P305 + P351 + P338-P310
- Hazardous Material transportation number：UN 3261 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26-S27-S28-S36/37/39-S45-S23
- RTECS：DP1402000
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：II
- Storage Condition：0-10°C
- Risk Phrases：R20/21/22; R34
- Packing Group：II
- Safety Term：8
- Packing Group：II
- Hazard Level：8
2,4,6-Trimethylbenzyl chloride Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2,4,6-Trimethylbenzyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 209498-1g |
2-(Chloromethyl)-1,3,5-trimethylbenzene |
1585-16-6 | 98% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 209498-5g |
2-(Chloromethyl)-1,3,5-trimethylbenzene |
1585-16-6 | 98% | 5g |
￡21.00 | 2022-02-28 | |
| Fluorochem | 209498-10g |
2-(Chloromethyl)-1,3,5-trimethylbenzene |
1585-16-6 | 98% | 10g |
￡32.00 | 2022-02-28 | |
| Fluorochem | 209498-25g |
2-(Chloromethyl)-1,3,5-trimethylbenzene |
1585-16-6 | 98% | 25g |
￡60.00 | 2022-02-28 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1763-25G |
2,4,6-Trimethylbenzyl Chloride |
1585-16-6 | >98.0%(GC)(T) | 25g |
¥490.00 | 2024-04-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S167616-100g |
2,4,6-Trimethylbenzyl chloride |
1585-16-6 | 98% | 100g |
¥332.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S167616-10g |
2,4,6-Trimethylbenzyl chloride |
1585-16-6 | 98% | 10g |
¥54.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S167616-25g |
2,4,6-Trimethylbenzyl chloride |
1585-16-6 | 98% | 25g |
¥91.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S167616-5g |
2,4,6-Trimethylbenzyl chloride |
1585-16-6 | 98% | 5g |
¥34.90 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T81290-5g |
alpha-2-Chloroisodurene |
1585-16-6 | 98% | 5g |
¥34.0 | 2023-09-06 |
2,4,6-Trimethylbenzyl chloride Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:1585-16-6)α2-Chloroisodurene
Order Number:1635055
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1585-16-6)2,4,6-Trimethylbenzyl chloride
Order Number:A809936
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):268.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1585-16-6)2,4,6-三甲基氯苄
Order Number:LE1635055
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:29
Price ($):discuss personally
Email:18501500038@163.com
2,4,6-Trimethylbenzyl chloride Related Literature
-
Elvan üstün,Neslihan ?ahin,Cem ?elik,U?ur Tutar,Nam?k ?zdemir,Nevin Gürbüz,?smail ?zdemir Dalton Trans. 2021 50 15400
-
2. Selective aerobic oxidation of halides and amines with an inorganic-ligand supported zinc catalystJingjing Wang,Yongyan Zhai,Ying Wang,Han Yu,Wenshu Zhao,Yongge Wei Dalton Trans. 2018 47 13323
-
Yasushi Satoh,Yasushi Obora RSC Adv. 2014 4 15736
-
4. 673. The mechanism of hydrolysis of acid chlorides. Part V. The effect of solvent and hydroxyl ions on the rate of solvolysis of substituted benzoyl chloridesD. A. Brown,R. F. Hudson J. Chem. Soc. 1953 3352
-
Peddiahgari Vasu Govardhana Reddy,Sobia Tabassum,Amélie Blanrue,René Wilhelm Chem. Commun. 2009 5910
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